molecular formula C13H12O4 B8338077 3,4-Dimethoxy-1-naphthalenecarboxylic acid

3,4-Dimethoxy-1-naphthalenecarboxylic acid

Cat. No.: B8338077
M. Wt: 232.23 g/mol
InChI Key: VHMAEHDRFGOOEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Dimethoxy-1-naphthalenecarboxylic acid is a useful research compound. Its molecular formula is C13H12O4 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12O4

Molecular Weight

232.23 g/mol

IUPAC Name

3,4-dimethoxynaphthalene-1-carboxylic acid

InChI

InChI=1S/C13H12O4/c1-16-11-7-10(13(14)15)8-5-3-4-6-9(8)12(11)17-2/h3-7H,1-2H3,(H,14,15)

InChI Key

VHMAEHDRFGOOEP-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=CC=CC=C2C(=C1)C(=O)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 3,4-dimethoxyl-1-naphthalenecarboxylate (2.93 g, 11.9 mmol), THF (145 mL), water (58 mL), and 1N NaOH (25 mL, 25.0 mmol) was stirred at room temperature overnight. The THF was removed in vacuo and the mixture acidified to pH 1 with 1N HCl. The resulting white precipitate was extracted with EtOAc (2×50 mL), dried (MgSO4) and filtered to give the product as a white solid (2.55 g, 92%). 1H NMR (DMSO) δ 13.19 (s, 1H), 8.89 (d, 1H), 8.13 (d, 1H), 8.08 (s, 1H), 7.54 (m, 2H), 3.97 (s, 3H), 3.98 (s, 3H); MS (APCI) m/z 231 (M−H+).
Name
methyl 3,4-dimethoxyl-1-naphthalenecarboxylate
Quantity
2.93 g
Type
reactant
Reaction Step One
Name
Quantity
145 mL
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step One
Name
Quantity
58 mL
Type
solvent
Reaction Step One
Yield
92%

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